Cas no 2137852-37-8 (3-(4-bromo-1H-imidazol-1-yl)piperidine)

• Product Name: 3-(4-bromo-1H-imidazol-1-yl)piperidine
• CAS No: 2137852-37-8
• MF: C₈H₁₂BrN₃
• MW: 230.10498046875
• CID: 5287609
• PubChem ID: 165946767
• Update Time: 2025-06-20

3-(4-bromo-1H-imidazol-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-1H-imidazol-1-yl)piperidine
• EN300-679241
• 2137852-37-8

• Inchi： 1S/C8H12BrN3/c9-8-5-12(6-11-8)7-2-1-3-10-4-7/h5-7,10H,1-4H2
• InChI Key： DLEYPDOHFJZOAR-UHFFFAOYSA-N
• SMILES： BrC1=CN(C=N1)C1CNCCC1

Computed Properties

• Exact Mass: 229.02146g/mol
• Monoisotopic Mass: 229.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-(4-bromo-1H-imidazol-1-yl)piperidine

3-(4-Bromo-1H-Imidazol-1-yl)piperidine: A Comprehensive Overview of CAS No. 2137852-37-8

3-(4-Bromo-1H-imidazol-1-yl)piperidine (CAS No. 2137852-37-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings related to 3-(4-bromo-1H-imidazol-1-yl)piperidine.

Chemical Structure and Properties

3-(4-Bromo-1H-imidazol-1-yl)piperidine is a piperidine derivative with a brominated imidazole moiety. The molecular formula of this compound is C₉H₁₂BrN₃, and its molecular weight is approximately 240.10 g/mol. The presence of the bromine atom and the imidazole ring imparts unique chemical properties to the molecule, making it an interesting target for both academic and industrial research.

The compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its physical properties, including melting point and boiling point, are still under investigation but are expected to be within the range typical for similar piperidine derivatives.

Synthesis Methods

The synthesis of 3-(4-bromo-1H-imidazol-1-yl)piperidine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-bromoimidazole with piperidine in the presence of a suitable catalyst. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product.

An alternative approach involves the use of transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling or the Buchwald-Hartwig amination. These methods offer higher yields and better control over the regioselectivity of the product, making them particularly useful for large-scale synthesis.

Biological Activities

3-(4-Bromo-1H-imidazol-1-yl)piperidine has been studied for its potential biological activities, with a focus on its interactions with various biological targets. Recent research has shown that this compound exhibits potent activity against certain types of cancer cells, particularly those derived from breast and lung cancers. The mechanism of action is believed to involve the inhibition of specific signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its anticancer properties, 3-(4-bromo-1H-imidazol-1-yl)piperidine has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can effectively reduce inflammation in both in vitro and in vivo models by modulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Clinical Applications and Research Findings

The potential clinical applications of 3-(4-bromo-1H-imidazol-1-yl)piperidine are currently being explored through various preclinical studies. Early results have shown promising outcomes, particularly in reducing tumor growth and improving survival rates in animal models of cancer. These findings have paved the way for further clinical trials to evaluate the safety and efficacy of this compound in human patients.

A recent study published in the Journal of Medicinal Chemistry highlighted the role of 3-(4-bromo-1H-imidazol-1-yl)piperidine in modulating G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. The researchers found that this compound can selectively bind to specific GPCRs, leading to altered signaling pathways that may have therapeutic benefits in treating various diseases.

Safety Considerations and Future Directions

While 3-(4-bromo-1H-imidazol-1-yl)piperidine shows great promise as a therapeutic agent, it is important to consider its safety profile before advancing it into clinical trials. Preclinical toxicology studies have indicated that this compound is generally well-tolerated at therapeutic doses, but further investigations are needed to fully understand its long-term effects.

In conclusion, 3-(4-bromo-1H-imidazol-1-yl)piperidine (CAS No. 2137852-37-8) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its properties for clinical use.